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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B1607250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mordant Orange 6, also known by its Colour Index name C.I. 26520, is a synthetic dye

belonging to the double azo class of compounds.[1] While primarily utilized as a mordant dye in

the textile industry for coloring wool, silk, and other materials, its classification by some

commercial suppliers as a "fluorescent dye" warrants a thorough technical investigation for its

potential applications in research and drug development.[1][2] This guide provides an in-depth

analysis of the available scientific evidence to determine whether Mordant Orange 6 exhibits

fluorescent properties suitable for advanced scientific applications.

Chemical and Spectroscopic Properties
A comprehensive understanding of a dye's fluorescent potential begins with its fundamental

chemical and physical characteristics.
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Property Value Reference

Chemical Name

4-((4-

Aminophenyl)diazenyl)benzen

esulfonic acid diazotization,

and 2-Hydroxybenzoic acid

coupling

[1]

C.I. Name Mordant Orange 6, C.I. 26520 [1]

CAS Number 3564-27-0 [1]

Molecular Formula C₁₉H₁₂N₄Na₂O₆S [1]

Molecular Weight 470.37 g/mol [1]

Appearance Red-orange powder [3]

Solubility
Soluble in water, slightly

soluble in ethanol and acetone
[3]

Maximum Absorption (λmax) 381 nm [3]

The Question of Fluorescence in Azo Dyes
Azo dyes, characterized by the presence of one or more azo groups (-N=N-), are a large and

diverse class of organic compounds. Generally, most azo dyes are not considered fluorescent.

[4][5] The energy absorbed by the molecule is typically dissipated through non-radiative

pathways, such as conformational changes and vibrations within the molecular structure, rather

than being re-emitted as light.[5]

For an azo dye to exhibit fluorescence, its structure must possess specific features that restrict

these non-radiative decay pathways. This often involves creating a more rigid molecular

structure.[4] There are limited examples of fluorescent azobenzene derivatives, and even in

these cases, their fluorescence efficiencies are often low.[4]

Analysis of Mordant Orange 6's Fluorescent
Potential
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Despite being categorized as a fluorescent dye by at least one chemical supplier, there is a

conspicuous absence of scientific literature detailing the fluorescence emission spectrum,

quantum yield, or any practical applications of Mordant Orange 6 in fluorescence-based

techniques such as fluorescence microscopy or flow cytometry.

The known chemical structure of Mordant Orange 6, a double azo compound, does not

inherently suggest strong fluorescence. Without specific structural modifications to enhance

rigidity and promote radiative decay, it is likely to behave like a typical non-fluorescent azo dye.

Logical Workflow for Assessing Dye Fluorescence
The following diagram illustrates a logical workflow for determining the suitability of a dye for

fluorescence applications.
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Workflow for Dye Fluorescence Assessment
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A logical workflow for assessing a dye's fluorescent properties.

Conclusion
Based on the available evidence, Mordant Orange 6 is not considered a fluorescent dye in the

context of typical research and drug development applications. While it is an effective colorant

for textiles, the lack of a documented emission spectrum, fluorescence quantum yield, and its

absence in the scientific literature for fluorescence-based methodologies strongly indicates that
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it does not possess significant fluorescent properties. The classification by a single supplier as

a "fluorescent dye" may be an oversimplification or a broad categorization rather than a

reflection of its utility in fluorescence applications. Researchers and scientists seeking

fluorescent probes should rely on well-characterized and validated fluorophores for their

experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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